
Technical Support Center: 7-
Hydroxyisoquinoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Hydroxyisoquinoline

Cat. No.: B188741 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the storage and handling of 7-
Hydroxyisoquinoline.

Frequently Asked Questions (FAQs)
Q1: What are the proper storage conditions for 7-Hydroxyisoquinoline?

7-Hydroxyisoquinoline should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area.[1][2] For long-term stability, storage at -20°C is recommended, and under these

conditions, it can be stable for at least five years.[3][4] It should be protected from moisture and

light to prevent degradation.[5] The compound should be stored under an inert atmosphere at

room temperature.[5][6]

Q2: What personal protective equipment (PPE) is required when handling 7-
Hydroxyisoquinoline?

When handling 7-Hydroxyisoquinoline, it is crucial to wear appropriate personal protective

equipment. This includes protective gloves, protective clothing, and eye/face protection.[1][7]

Specifically, tightly fitting safety goggles with side-shields are recommended.[8]

Q3: What are the potential hazards associated with 7-Hydroxyisoquinoline?
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7-Hydroxyisoquinoline is considered a hazardous chemical. It can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1] It is harmful if swallowed or in

contact with skin.[7]

Q4: What should I do in case of accidental exposure?

In case of accidental exposure, follow these first aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids, and seek medical attention.[1] If present, remove contact lenses and continue

rinsing.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]

If skin irritation persists, call a physician.[1] Contaminated clothing should be removed and

washed before reuse.[1][7]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[8]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[1] Do not induce

vomiting.[8][9] Seek medical attention if symptoms occur.[1]

Q5: In which solvents is 7-Hydroxyisoquinoline soluble?

7-Hydroxyisoquinoline is soluble in methanol and concentrated sulfuric acid.[5][10] It is

sparingly soluble in water.[5] For a structural isomer, PB-22 7-hydroxyisoquinoline isomer,

solubility has been reported in DMF (11 mg/ml), DMSO (10 mg/ml), and a DMSO:PBS (pH 7.2)

(1:2) solution (0.33 mg/ml).[3]

Q6: Is 7-Hydroxyisoquinoline stable under normal laboratory conditions?

Yes, 7-Hydroxyisoquinoline is stable under normal conditions.[1] However, it should be

protected from moisture and light to prevent degradation.[5]

Q7: Are there any known incompatibilities with other chemicals?
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It is recommended to store 7-Hydroxyisoquinoline away from strong oxidizing agents such as

concentrated acids and peroxides.[5]

Q8: What is the physical appearance of 7-Hydroxyisoquinoline?

7-Hydroxyisoquinoline typically appears as a white to off-white or cream-colored powder or

crystalline solid.[1][5]

Q9: How should I dispose of 7-Hydroxyisoquinoline waste?

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, national, and international regulations.[1][2][7] Do not let the product enter

drains.[9]

Data Summary Tables
Table 1: Physical and Chemical Properties of 7-Hydroxyisoquinoline

Property Value

Molecular Formula C₉H₇NO[1][5]

Molecular Weight 145.16 g/mol [1][5]

Appearance White to off-white powder/crystalline solid[1][5]

Melting Point 239-244 °C[6]

CAS Number 7651-83-4[5]

Table 2: Solubility Data
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Solvent Solubility Reference

Methanol Soluble [5][10]

Concentrated Sulfuric Acid Soluble [5][10]

Water Sparingly soluble [5]

DMF 11 mg/ml [3]

DMSO 10 mg/ml [3]

DMSO:PBS (pH 7.2) (1:2) 0.33 mg/ml [3]

Data for PB-22 7-

hydroxyisoquinoline isomer

Table 3: Recommended Storage Conditions

Condition Recommendation

Temperature
Room temperature or -20°C for long-term

storage[3][4][5]

Atmosphere Inert atmosphere[5][6]

Light Keep in a dark place[5][6]

Container Tightly sealed container[1][2][5]

Experimental Protocols
Protocol: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of 7-Hydroxyisoquinoline.

Pre-Experiment Checklist:

Ensure access to a calibrated balance, appropriate volumetric flasks, and pipettes.

Have the chosen solvent (e.g., DMSO, Methanol) of appropriate purity available.
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Wear the required PPE: lab coat, safety glasses, and chemical-resistant gloves.

Perform all operations in a well-ventilated fume hood.

Procedure: a. Calculate the required mass of 7-Hydroxyisoquinoline based on the desired

final concentration and volume of the stock solution. b. Carefully weigh the calculated

amount of 7-Hydroxyisoquinoline powder onto weighing paper and transfer it to a

volumetric flask. c. Add a portion of the solvent to the flask (approximately half of the final

volume). d. Gently swirl the flask to dissolve the solid. If necessary, sonicate the solution for

a short period to aid dissolution. e. Once the solid is completely dissolved, add the solvent to

the final volume mark on the volumetric flask. f. Cap the flask and invert it several times to

ensure the solution is homogeneous. g. Transfer the stock solution to a properly labeled

storage vial. The label should include the compound name, concentration, solvent, date of

preparation, and your initials. h. Store the stock solution under the recommended conditions,

typically at -20°C for long-term use.
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Receiving and Initial Storage

Handling and Experimentation
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Caption: General workflow for handling 7-Hydroxyisoquinoline.
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Attempting to Dissolve
7-Hydroxyisoquinoline

Is the compound dissolving?

Increase Vortexing/Agitation

No

Solution Prepared Successfully
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Sonicate the Solution

Gently Warm the Solution
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Yes
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No

Click to download full resolution via product page

Caption: Troubleshooting guide for solubility issues.
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Personal Protective Equipment

Handling Procedures

Emergency Measures

Safety Precautions for
7-Hydroxyisoquinoline

Protective Gloves

Safety Goggles

Protective Clothing

Use in a Well-Ventilated Area

Avoid Dust Formation

Avoid Contact with Skin and Eyes

Know First Aid Procedures

Have Spill Kit Available

Click to download full resolution via product page

Caption: Key safety precautions for 7-Hydroxyisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. caymanchem.com [caymanchem.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. Page loading... [wap.guidechem.com]

6. 580-20-1 CAS MSDS (7-Hydroxyquinoline) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. chemicalbook.com [chemicalbook.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. 7-Hydroxyisoquinoline, 97%, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [Technical Support Center: 7-Hydroxyisoquinoline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188741#storage-and-handling-of-7-
hydroxyisoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b188741?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

